2-Acetoxy-2'-fluorobenzophenone
Overview
Description
2-Acetoxy-2’-fluorobenzophenone is a chemical compound with the molecular formula C15H11FO3 . It has a molecular weight of 258.24 g/mol . The compound is also known by other names such as [2- (2-fluorobenzoyl)phenyl] acetate .
Molecular Structure Analysis
The InChI code for 2-Acetoxy-2’-fluorobenzophenone is1S/C15H11FO3/c1-10(17)19-14-9-5-3-7-12(14)15(18)11-6-2-4-8-13(11)16/h2-9H,1H3 . The compound has a Canonical SMILES representation of CC(=O)OC1=CC=CC=C1C(=O)C2=CC=CC=C2F . Physical And Chemical Properties Analysis
2-Acetoxy-2’-fluorobenzophenone has several computed properties. It has a XLogP3 value of 3.1, indicating its lipophilicity . It has no hydrogen bond donors and has 4 hydrogen bond acceptors . The compound has a rotatable bond count of 4 . Its topological polar surface area is 43.4 Ų . The compound has a heavy atom count of 19 .Scientific Research Applications
Chemical Synthesis
“2-Acetoxy-2’-fluorobenzophenone” is used in chemical synthesis . It is a compound with the molecular formula C15H11FO3 . It is used in the synthesis of various other compounds and can serve as a building block in the creation of more complex molecules .
Antioxidant Activity
Some benzamide compounds, which can be synthesized from similar compounds like 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid, have been found to exhibit antioxidant activity . Although “2-Acetoxy-2’-fluorobenzophenone” is not directly mentioned, it’s plausible that it could be used in similar reactions to synthesize benzamides with antioxidant properties .
Antibacterial Activity
The same benzamide compounds mentioned above have also been found to exhibit antibacterial activity . Again, while “2-Acetoxy-2’-fluorobenzophenone” is not directly mentioned, it could potentially be used in similar reactions to synthesize benzamides with antibacterial properties .
Industrial Applications
Amide compounds, a class which includes “2-Acetoxy-2’-fluorobenzophenone”, are used in various industrial sectors such as plastic, rubber industry, paper industry, and agriculture .
Drug Discovery
Amide compounds have been used in drug discovery . They are found in potential biological molecules, such as natural products, proteins, synthetic intermediates, and commercial drugs .
Research and Development
“2-Acetoxy-2’-fluorobenzophenone” is used in research and development, particularly in the field of organic chemistry . It is used in laboratories for the synthesis of other compounds and for testing and experimentation .
properties
IUPAC Name |
[2-(2-fluorobenzoyl)phenyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FO3/c1-10(17)19-14-9-5-3-7-12(14)15(18)11-6-2-4-8-13(11)16/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWEUKUGNKQYZAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC=C1C(=O)C2=CC=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60641559 |
Source
|
| Record name | 2-(2-Fluorobenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60641559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
890098-99-4 |
Source
|
| Record name | 2-(2-Fluorobenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60641559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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